Cas no 13472-35-0 (Phosphoric Acid Monosodium Salt Dihydrate)

• Product Name: Phosphoric Acid Monosodium Salt Dihydrate
• CAS No: 13472-35-0
• MF: NaH₆PO₆
• MW: 156.007572650909
• MDL: MFCD00149209
• CID: 49277
• Update Time: 2026-01-16

Phosphoric Acid Monosodium Salt Dihydrate Chemical and Physical Properties

Names and Identifiers

• Sodium dihydrogenphosphate dihydrate
• MONO-SODIUM ORTHOPHOSPHATE
• MONO-SODIUM ORTHOPHOSPHATE DIHYDRATE
• MONO-SODIUM PHOSPHATE DIHYDRATE
• NATRII DIHYDROGENOPHOSPHAS DIHYDRICUS
• SODIUM BIPHOSPHATE
• SODIUM DIHYDROGEN ORTHOPHOSPHATE 2H2O
• SODIUM DIHYDROGEN ORTHOPHOSPHATE DIHYDRATE
• SODIUM DIHYDROGEN ORTHOPHOSPHATE MONOBASIC, DIHYDRATE
• SODIUM DI-HYDROGEN PHOSPATE 2H2O
• SODIUM DIHYDROGEN PHOSPHATE 2H2O
• SODIUM DIHYDROGEN PHOSPHATE-2-HYDRATE
• SODIUM DIHYDROGEN PHOSPHATE, DIBASIC, DIHYDRATE
• SODIUM PHOSPHATE DIHYDRATE
• SODIUM PHOSPHATE MONOBASIC 2H2O
• SODIUM PHOSPHATE, MONOBASIC, DIHYDRATE
• monosodiumdihydrogenphosphatedihydrate
• Phosphoricacid,monosodiumsalt,dihydrate
• monosodium phosphate dihydrate
• sodium dihydrogen phosphate anhydrous
• Sodium Phosphate
• Sodium dihydrogen orthophosphate
• SAMARIUM 1,000PPM
• Sodium dihydrogen ph
• Natriumdihydrogenphosphat
• Sodiumdihydrogenphosphate,di
• SODIUM BIPHOSPHATE DIHYDRATE
• Sodium phosphate monobasic dihydrate
• Sodium dihydrogen phosphate dihydrate
• Phosphoric acid, monosodium salt, dihydrate
• Sodium phosphate (NaH2PO4) dihydrate
• Monosodium dihydrogen phosphate dihydrate
• 5QWK665956
• SODIUMDIHYDROGENPHOSPHATEDIHYDRATE
• Sodium phosphate, monobasic dihydrate, 98%, extra pure
• Sodium phosphate, monobasic dihydrate, 99+%, for analy
• sodium dihydrogen phosphate
• Phosphoric Acid Monosodium Salt Dihydrate

• MDL： MFCD00149209
• Inchi： 1S/Na.H3O4P.2H2O/c;1-5(2,3)4;;/h;(H3,1,2,3,4);2*1H2/q+1;;;/p-1
• InChI Key： VBJGJHBYWREJQD-UHFFFAOYSA-M
• SMILES： P(=O)(O)(O)[O-].[Na+].O.O

Computed Properties

• Exact Mass: 155.98000
• Monoisotopic Mass: 155.979969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 61.9
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless, odorless, slightly moist orthorhombic crystals,
• Density: 1.91
• Melting Point: 60ºC
• Boiling Point: 158 °C at 760 mmHg
• Flash Point: Nonsense
• Refractive Index: 1.4629
• PH: 4.0-4.5 (25℃, 50mg/mL in H2O)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: soluble
• Stability/Shelf Life: Stable.
• PSA: 108.86000
• LogP: -0.61900
• Merck: 14,8660
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water, insoluble in ethanol

Phosphoric Acid Monosodium Salt Dihydrate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36-36/37/38
• Safety Instruction： S39-S26-S24/25
• RTECS：WA1900500
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Other Chemical Reagents

Additional information on Phosphoric Acid Monosodium Salt Dihydrate

Phosphoric Acid Monosodium Salt Dihydrate (CAS No. 13472-35-0): Applications and Recent Research Developments

Phosphoric Acid Monosodium Salt Dihydrate, with the chemical formula NaH₂PO₄·2H₂O and a CAS number of 13472-35-0, is a widely utilized compound in the field of pharmaceuticals, agriculture, and industrial applications. This white crystalline powder is highly soluble in water and is known for its acidic properties, making it a crucial component in various chemical processes. The compound's versatility stems from its ability to act as a buffering agent, a pH regulator, and a chelating agent, which are essential functions in numerous scientific and industrial contexts.

The dihydrate form of phosphoric acid monosodium salt indicates that each molecule of sodium monophosphate is associated with two water molecules. This structural feature significantly influences its solubility and reactivity, making it an ideal candidate for applications where precise control over chemical reactions is required. In recent years, the compound has gained considerable attention due to its role in advancing research across multiple disciplines.

One of the most significant applications of Phosphoric Acid Monosodium Salt Dihydrate is in the pharmaceutical industry. It serves as an excipient in drug formulations, helping to stabilize active pharmaceutical ingredients (APIs) and improve the bioavailability of medications. The compound's buffering capacity allows it to maintain a stable pH environment, which is critical for ensuring the efficacy and safety of pharmaceutical products. Moreover, its chelating properties make it effective in binding metal ions, which can be beneficial in formulations designed to prevent or treat metal ion deficiencies or toxicities.

Recent studies have highlighted the importance of Phosphoric Acid Monosodium Salt Dihydrate in drug delivery systems. Researchers have been exploring its potential as a component in controlled-release formulations, where it can modulate the release rate of APIs based on pH changes within the gastrointestinal tract. This approach has shown promise in improving therapeutic outcomes for drugs that require precise dosing schedules. For instance, studies have demonstrated that incorporating this compound into oral dosage forms can enhance the absorption of certain APIs, leading to more consistent and predictable therapeutic effects.

In addition to its pharmaceutical applications, Phosphoric Acid Monosodium Salt Dihydrate plays a vital role in agricultural science. It is commonly used as a fertilizer supplement due to its ability to provide plants with essential phosphorus and nitrogen nutrients. The compound's acidic nature helps to lower soil pH levels, which can be beneficial for crops that thrive in acidic conditions. Furthermore, its chelating properties aid in micronutrient uptake by plants, ensuring optimal growth and yield.

Industrial applications of NaH₂PO₄·2H₂O are equally diverse. It is widely used as a cleaning agent and descaler due to its ability to react with calcium and magnesium ions present in hard water, effectively removing scale buildup. This property makes it an effective component in household cleaning products as well as industrial cleaning solutions used in industries such as textiles, food processing, and manufacturing.

The compound's significance extends into the realm of analytical chemistry as well. Phosphoric Acid Monosodium Salt Dihydrate is often employed as a standard substance in titration experiments and pH measurements. Its consistent quality and purity make it an ideal reference material for calibrating instruments used in laboratories worldwide. Additionally, researchers have utilized this compound in developing new analytical methods for detecting trace amounts of metals and other substances.

Recent advancements in material science have also leveraged the properties of Phosphoric Acid Monosodium Salt Dihydrate. Researchers have been investigating its potential use as a precursor for synthesizing advanced materials such as metal-organic frameworks (MOFs) and zeolites. These materials have applications ranging from gas storage and separation to catalysis and sensors. The compound's ability to form stable complexes with metal ions has been particularly useful in designing MOFs with tailored properties for specific applications.

The environmental impact of using NaH₂PO₄·2H₂O has also been a focus of recent research. Studies have examined its biodegradability and potential effects on aquatic ecosystems when released into water bodies. While the compound is generally considered safe at low concentrations, researchers have emphasized the importance of proper disposal methods to minimize environmental risks. Efforts are ongoing to develop more sustainable practices for handling this compound across various industries.

In conclusion, Phosphoric Acid Monosodium Salt Dihydrate (CAS No. 13472-35-0) is a multifaceted compound with broad applications across pharmaceuticals, agriculture, industry, and environmental science. Its unique chemical properties make it indispensable in numerous processes and formulations. As research continues to uncover new uses for this compound, its importance is likely to grow further, driving innovation across multiple scientific fields.